Cas no 439226-53-6 (5-Bromo-6-fluoroindole-1-carboxylic acid tert-butyl ester)

• Product Name: 5-Bromo-6-fluoroindole-1-carboxylic acid tert-butyl ester
• CAS No: 439226-53-6
• MF: C₁₃H₁₃BrFNO₂
• MW: 314.150226354599
• CID: 2130630
• Update Time: 2023-08-04

5-Bromo-6-fluoroindole-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-fluoroindole-1-carboxylic acid tert-butyl ester
• OYIYQNNEHGVXDV-UHFFFAOYSA-N
• 5-Bromo-6-fluoro-indole-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H13BrFNO2/c1-13(2,3)18-12(17)16-5-4-8-6-9(14)10(15)7-11(8)16/h4-7H,1-3H3
• InChI Key： OYIYQNNEHGVXDV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C=CN2C(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Topological Polar Surface Area: 31.2